(Z)-4-benzoyl-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-benzoyl-N-[3-(2-methoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]benzamide
• InChI: InChI=1S/C24H21N3O5S2/c1-32-14-13-27-20-12-11-19(34(25,30)31)15-21(20)33-24(27)26-23(29)18-9-7-17(8-10-18)22(28)16-5-3-2-4-6-16/h2-12,15H,13-14H2,1H3,(H2,25,30,31)
• InChI Key: QSNFBRSLVLRQQN-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC=C(C=C3)C(=O)C4=CC=CC=C4
• Molecular Formula: C24H21N3O5S2
• Molecular Weight: 495.6 g/mol
• CAS No.: 865159-78-0

Description

This compound features a benzo[d]thiazol-2(3H)-ylidene core substituted at position 3 with a 2-methoxyethyl group and at position 6 with a sulfamoyl (SO$2$NH$2$) moiety. The benzoyl group is attached to the nitrogen of the benzamide, adopting a Z-configuration around the imine bond. The sulfamoyl group enhances hydrogen-bonding capacity, while the 2-methoxyethyl substituent likely improves hydrophilicity compared to alkyl or aryl analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Z)-4-benzoyl-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide typically involves multi-step organic reactions. A common synthetic route includes:

Formation of the Benzoyl Intermediate: The initial step involves the preparation of a benzoyl chloride derivative through the reaction of benzoic acid with thionyl chloride.

Thiazole Ring Formation: The benzoyl chloride is then reacted with 2-aminothiophenol to form a benzothiazole intermediate.

Sulfamoylation: The benzothiazole intermediate undergoes sulfamoylation using sulfamoyl chloride in the presence of a base such as triethylamine.

Methoxyethyl Substitution: The sulfamoylbenzothiazole is then reacted with 2-methoxyethylamine to introduce the methoxyethyl group.

Final Coupling: The final step involves coupling the methoxyethyl-substituted sulfamoylbenzothiazole with 4-benzoylbenzoic acid under appropriate conditions to yield the target compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This could include the use of automated reactors, continuous flow chemistry, and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxyethyl group, leading to the formation of aldehyde or carboxylic acid derivatives.

Reduction: Reduction reactions can target the benzoyl group, converting it to a benzyl alcohol derivative.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

Oxidation: Aldehyde or carboxylic acid derivatives.

Reduction: Benzyl alcohol derivatives.

Substitution: Various substituted benzothiazole derivatives.

Scientific Research Applications

Chemistry

In chemistry, (Z)-4-benzoyl-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and the development of novel compounds.

Biology

In biological research, this compound is studied for its potential as a bioactive molecule. It may exhibit properties such as enzyme inhibition, antimicrobial activity, or interaction with biological macromolecules.

Medicine

In medicinal chemistry, the compound is investigated for its potential therapeutic applications. It may serve as a lead compound for the development of new drugs targeting specific diseases or conditions.

Industry

In the industrial sector, the compound could be used in the development of new materials or as a precursor for the synthesis of other valuable chemicals.

Mechanism of Action

The mechanism of action of (Z)-4-benzoyl-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets, potentially inhibiting their activity or modulating their function. The exact pathways involved would depend on the specific biological context in which the compound is used.

Comparison with Similar Compounds

Core Heterocycle Modifications

Benzo[d]thiazol-2(3H)-ylidene Derivatives

• I5 and I6 (): These compounds feature quinolinium or styryl-quinolinium groups fused to benzo[d]thiazol-2(3H)-ylidene. I6’s styryl group may enhance fluorescence properties, useful in imaging applications .
• (Z)-4-(azepan-1-ylsulfonyl)-N-(3-ethyl-4-fluorobenzo[d]thiazol-2(3H)-ylidene)benzamide (): The azepane sulfonyl group replaces the sulfamoyl, reducing hydrogen-bonding capacity but increasing lipophilicity. The 4-fluoro substituent on the benzothiazole ring may enhance metabolic stability compared to the target’s 6-sulfamoyl group .

Thiadiazole-Based Analogs ():

• Compound 6 (): Replaces the benzothiazole core with a 1,3,4-thiadiazole ring. The isoxazolyl and phenyl substituents create distinct electronic profiles, evidenced by IR C=O stretching at 1606 cm$^{-1}$ versus the target’s benzoyl group (expected ~1660–1680 cm$^{-1}$).
• 4g and 4h (): Feature dimethylamino-acryloyl substituents on the thiadiazole ring. The electron-donating dimethylamino group (IR: 1638 cm$^{-1}$) contrasts with the target’s electron-withdrawing sulfamoyl, altering charge distribution and reactivity .

Substituent Effects

Compound	Core Structure	Key Substituents	Key Properties
Target Compound	Benzo[d]thiazol-2(3H)-ylidene	3-(2-Methoxyethyl), 6-sulfamoyl, Z-configuration	Enhanced solubility (2-methoxyethyl), hydrogen-bonding (sulfamoyl)
I5 ()	Benzofuroquinolinium	Dipropylamine, methyl group	Cationic charge, extended conjugation for optical applications
4g ()	1,3,4-Thiadiazole	3-Methylphenyl, dimethylamino-acryloyl	Electron-rich system (IR: 1638 cm$^{-1}$), potential for charge-transfer interactions
Compound 30b ()	Benzo[d]thiazol-2(3H)-ylidene	Carbamoyl, tert-butyldimethylsilyl ether	High steric bulk, silicon-based protection for synthetic intermediates
8a ()	1,3,4-Thiadiazole	Acetylpyridinyl, methyl	Dual carbonyl groups (IR: 1679, 1605 cm$^{-1}$), moderate lipophilicity

Spectral and Analytical Data

• IR Spectroscopy:

  • Target Compound: Expected C=O stretches at ~1660–1680 cm$^{-1}$ (benzamide) and S=O stretches at ~1240–1250 cm$^{-1}$ (sulfamoyl).
  • Compound 6 (): C=O at 1606 cm$^{-1}$, indicating conjugation with the thiadiazole ring .
  • Triazoles (): Absence of C=O at 1663–1682 cm$^{-1}$ confirms cyclization to thione tautomers .

• NMR:

  • Benzo[d]thiazol-2(3H)-ylidene protons in the target likely resonate at δ 7.3–8.5 ppm, similar to analogs in .

Biological Activity

(Z)-4-benzoyl-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a compound of interest due to its potential biological activities, particularly in the context of anticancer properties and its interaction with various biological pathways. This article synthesizes current research findings, case studies, and experimental data to provide a comprehensive overview of its biological activity.

Chemical Structure

The compound features a complex structure that includes a benzamide moiety linked to a benzothiazole derivative, which is known for its pharmacological significance. The presence of the methoxyethyl and sulfamoyl groups enhances its solubility and bioactivity.

Research indicates that compounds similar to (Z)-4-benzoyl-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide can exert their effects through several mechanisms:

• Caspase Activation : The compound may activate procaspase-3, leading to apoptosis in cancer cells. Studies have shown that related benzothiazole derivatives can induce apoptosis by activating caspase pathways, particularly in cancer cell lines such as U937 and MCF-7 .
• Microtubule Dynamics : Similar compounds have been demonstrated to influence microtubule polymerization, which is critical for cell division. By either enhancing or inhibiting this process, these compounds can effectively arrest cells in the G2/M phase of the cell cycle, leading to cytotoxic effects .

Anticancer Properties

The anticancer activity of (Z)-4-benzoyl-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide has been evaluated in vitro against various cancer cell lines.

• In Vitro Studies : In studies involving U937 and MCF-7 cells, it was found that compounds with similar structures displayed significant cytotoxicity with IC50 values in the low micromolar range. For example, derivatives showed IC50 values around 5.2 μM to 6.6 μM against U937 cells .
• Mechanistic Insights : The activation of caspases was confirmed through assays measuring caspase-3 activity, where compounds similar to (Z)-4-benzoyl-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide exhibited over 60% activation compared to controls .

Compound	Caspase-3 Activation (%)
PAC-1	100 ± 4
8j	99 ± 10
8k	114 ± 10
DMSO	7 ± 1

Structure-Activity Relationship (SAR)

The structure-activity relationship studies indicate that specific functional groups are crucial for the biological activity of benzothiazole derivatives. The presence of electron-withdrawing groups enhances potency by facilitating interactions with biological targets such as enzymes involved in apoptosis .

Case Studies

• Study on Procaspase Activation : A study demonstrated that compounds structurally related to (Z)-4-benzoyl-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide could activate procaspase-3 effectively, suggesting its potential as an anticancer agent by promoting programmed cell death .
• Microtubule Inhibition : Another investigation highlighted the ability of related compounds to disrupt microtubule formation, leading to cell cycle arrest and subsequent apoptosis in cancer cells. This mechanism is particularly relevant for developing new chemotherapeutic agents targeting resistant cancer types .